Cas no 2171714-02-4 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hex-5-enoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hex-5-enoic acid
• CAS No: 2171714-02-4
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6049862
• PubChem ID: 165578526
• Update Time: 2025-05-28

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hex-5-enoic acid
• EN300-1540504
• 2171714-02-4
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}hex-5-enoic acid

• Inchi： 1S/C26H28N2O6/c1-2-3-12-22(25(30)31)27-24(29)23-21(13-14-33-23)28-26(32)34-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h2,4-11,20-23H,1,3,12-15H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： XRNAPXXAOBAJFN-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(NC(C(=O)O)CCC=C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hex-5-enoic acid

Recent Advances in the Study of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hex-5-enoic acid (CAS: 2171714-02-4)

The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hex-5-enoic acid (CAS: 2171714-02-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a hex-5-enoic acid moiety, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have focused on its synthesis, stability, and biological activity, providing valuable insights into its utility in pharmaceutical development.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, and its incorporation into this molecule has been shown to enhance the efficiency of peptide chain elongation. Recent work by Zhang et al. (2023) demonstrated that 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hex-5-enoic acid can serve as a versatile building block for the synthesis of complex peptides with improved yield and purity. The study highlighted the compound's compatibility with standard SPPS protocols and its potential to reduce side reactions during synthesis.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential in drug delivery systems. The hex-5-enoic acid moiety provides a reactive handle for conjugation with other molecules, making it an attractive candidate for the development of prodrugs and targeted therapeutics. A recent study by Lee and colleagues (2024) explored the use of this compound in the design of enzyme-responsive drug delivery systems. The researchers demonstrated that the compound could be selectively cleaved by specific enzymes, releasing active drug molecules at targeted sites. This approach holds promise for improving the precision and efficacy of drug delivery in diseases such as cancer and inflammatory disorders.

Furthermore, the stability and pharmacokinetic properties of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hex-5-enoic acid have been the subject of recent investigations. A study published in the Journal of Medicinal Chemistry (2024) evaluated the compound's stability under physiological conditions and its metabolic fate in vivo. The results indicated that the compound exhibits favorable stability in plasma and undergoes predictable metabolic pathways, suggesting its potential for further development as a pharmaceutical agent. The study also identified key metabolites, providing a foundation for future pharmacokinetic and toxicological studies.

In conclusion, recent research on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hex-5-enoic acid (CAS: 2171714-02-4) has highlighted its versatility and potential in peptide synthesis, drug delivery, and targeted therapeutics. The compound's unique structural features and favorable properties make it a promising candidate for further exploration in the development of novel pharmaceutical agents. Future studies should focus on optimizing its synthesis, expanding its applications, and evaluating its safety and efficacy in preclinical models.